Tricycloalternarene 2b
Tricycloalternarene 2b
Brand Name:
Vulcanchem
CAS No.:
103873-59-2
VCID:
VC0011058
InChI:
InChI=1S/C21H30O4/c1-13(12-22)5-4-6-14(2)15-9-10-21(3)17(15)11-16-19(25-21)8-7-18(23)20(16)24/h5,9,14,17-18,22-23H,4,6-8,10-12H2,1-3H3/b13-5+
SMILES:
CC(CCC=C(C)CO)C1=CCC2(C1CC3=C(O2)CCC(C3=O)O)C
Molecular Formula:
C21H30O4
Molecular Weight:
346.5 g/mol
Tricycloalternarene 2b
CAS No.: 103873-59-2
Main Products
VCID: VC0011058
Molecular Formula: C21H30O4
Molecular Weight: 346.5 g/mol
| CAS No. | 103873-59-2 |
|---|---|
| Product Name | Tricycloalternarene 2b |
| Molecular Formula | C21H30O4 |
| Molecular Weight | 346.5 g/mol |
| IUPAC Name | 7-hydroxy-1-[(E)-7-hydroxy-6-methylhept-5-en-2-yl]-3a-methyl-3,5,6,7,9,9a-hexahydrocyclopenta[b]chromen-8-one |
| Standard InChI | InChI=1S/C21H30O4/c1-13(12-22)5-4-6-14(2)15-9-10-21(3)17(15)11-16-19(25-21)8-7-18(23)20(16)24/h5,9,14,17-18,22-23H,4,6-8,10-12H2,1-3H3/b13-5+ |
| Standard InChIKey | KOATXBNOVXBDJE-WLRTZDKTSA-N |
| Isomeric SMILES | CC(CC/C=C(\C)/CO)C1=CCC2(C1CC3=C(O2)CCC(C3=O)O)C |
| SMILES | CC(CCC=C(C)CO)C1=CCC2(C1CC3=C(O2)CCC(C3=O)O)C |
| Canonical SMILES | CC(CCC=C(C)CO)C1=CCC2(C1CC3=C(O2)CCC(C3=O)O)C |
| PubChem Compound | 6443493 |
| Last Modified | Dec 03 2021 |
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